![molecular formula C7H6N6 B052348 5-Amino-6-(methylamino)pyrazine-2,3-dicarbonitrile CAS No. 123188-98-7](/img/structure/B52348.png)
5-Amino-6-(methylamino)pyrazine-2,3-dicarbonitrile
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Overview
Description
5-Amino-6-(methylamino)pyrazine-2,3-dicarbonitrile (AMMC) is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. AMMC is a pyrazine derivative that has shown promising results in the fields of pharmaceuticals, materials science, and organic chemistry.
Mechanism of Action
The mechanism of action of 5-Amino-6-(methylamino)pyrazine-2,3-dicarbonitrile is not fully understood. Studies have shown that this compound inhibits the activity of certain enzymes that are involved in cancer cell proliferation and viral replication. This compound has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity in animal studies. However, the long-term effects of this compound on human health are not fully understood. Studies have shown that this compound can cross the blood-brain barrier and accumulate in the brain. Further studies are needed to understand the potential effects of this compound on the brain and nervous system.
Advantages and Limitations for Lab Experiments
One advantage of using 5-Amino-6-(methylamino)pyrazine-2,3-dicarbonitrile in lab experiments is its ease of synthesis. This compound can be synthesized under mild conditions and in good to excellent yields. Another advantage of using this compound is its potential applications in various fields of scientific research.
One limitation of using this compound in lab experiments is its low solubility in water. This can make it difficult to work with this compound in certain experiments. Another limitation of using this compound is its potential toxicity. Care should be taken when working with this compound to avoid exposure.
Future Directions
There are several future directions for research on 5-Amino-6-(methylamino)pyrazine-2,3-dicarbonitrile. One direction is to further explore its potential applications in the field of pharmaceuticals. Studies could focus on optimizing the synthesis of this compound and testing its efficacy in animal models.
Another direction is to explore the potential applications of this compound in materials science. Studies could focus on using this compound as a building block for the synthesis of new MOFs with unique properties.
Finally, further studies are needed to understand the long-term effects of this compound on human health. Studies could focus on the potential effects of this compound on the brain and nervous system, as well as its potential toxicity in humans.
Conclusion
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. The synthesis of this compound is relatively simple and yields the compound in good to excellent yields. This compound has shown promising results in the fields of pharmaceuticals, materials science, and organic chemistry. Further research is needed to fully understand the potential applications of this compound and its long-term effects on human health.
Synthesis Methods
The synthesis of 5-Amino-6-(methylamino)pyrazine-2,3-dicarbonitrile involves the reaction of 5-amino-6-chloropyrazine-2,3-dicarbonitrile with methylamine in the presence of a base. The reaction proceeds under mild conditions and yields this compound in good to excellent yields. The purity of the product can be improved by recrystallization from suitable solvents.
Scientific Research Applications
5-Amino-6-(methylamino)pyrazine-2,3-dicarbonitrile has shown potential applications in various fields of scientific research. In the field of pharmaceuticals, this compound has been studied for its anticancer properties. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been studied for its antiviral properties. Studies have shown that this compound inhibits the replication of the hepatitis C virus.
This compound has also been studied for its potential applications in materials science. This compound has been used as a building block for the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials that have potential applications in gas storage, catalysis, and drug delivery.
properties
CAS RN |
123188-98-7 |
---|---|
Molecular Formula |
C7H6N6 |
Molecular Weight |
174.16 g/mol |
IUPAC Name |
5-amino-6-(methylamino)pyrazine-2,3-dicarbonitrile |
InChI |
InChI=1S/C7H6N6/c1-11-7-6(10)12-4(2-8)5(3-9)13-7/h1H3,(H2,10,12)(H,11,13) |
InChI Key |
SCSZJMOZWBCRPM-UHFFFAOYSA-N |
SMILES |
CNC1=NC(=C(N=C1N)C#N)C#N |
Canonical SMILES |
CNC1=NC(=C(N=C1N)C#N)C#N |
Origin of Product |
United States |
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